Cas no 5543-57-7 (S-(-)-Warfarin)

• Product Name: S-(-)-Warfarin
• CAS No: 5543-57-7
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 371641
• PubChem ID: 24724650
• Update Time: 2025-04-19

S-(-)-Warfarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-
• (-)-Warfarin
• (S)-Warfarin
• S-(-)-Warfarin
• S-(-)-WARFARIN,WHITE SOLID
• S-WARFARIN
• Warfarin,R
• S-(−)-3-Acetonybenzyl)-4-hydroxycoumarin
• S-(−)-4-Hydroxy-3-(3-oxo-1-phenybutyl)-2H-1-benzopyran-2-one
• (S)-(-)-WARFARIN
• C20129
• MFCD00272381
• (S)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2-benzopyrone
• levrowarfarin
• SWF
• AKOS027320629
• S-(-)-4-Hydroxy-3-(3-oxo-1-phenybutyl)-2H-1-benzopyran-2-one
• s(-)-warfarin
• 2-hydroxy-3-[(1S)-3-oxo-1-phenyl-butyl]chromen-4-one
• SCHEMBL20806
• 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]chromen-2-one
• HP31W7FNP4
• 4-HYDROXY-3-((1S)-3-OXO-1-PHENYLBUTYL)-2H-1-BENZOPYRAN-2-ONE
• CHEMBL251074
• PJVWKTKQMONHTI-HNNXBMFYSA-N
• A840201
• 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-3-((1S)-3-OXO-1-PHENYLBUTYL)-
• (S)-4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one
• 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one
• S-(-)-3-Acetonybenzyl)-4-hydroxycoumarin
• BRD-K25991148-001-01-7
• Coumarin, 3-(.alpha.-acetonylbenzyl)-4-hydroxy-, (S)-(-)-
• 4-HYDROXY-3-[(1S)-3-OXO-1-PHENYLBUTYL]-2H-CHROMEN-2-ONE
• EINECS 226-907-3
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-
• AKOS037653253
• 5543-58-8
• DB02507
• 5543-57-7
• BIM-0061758.0001
• BIDD:PXR0197
• GS-6170
• NS00099248
• 1ha2
• UNII-HP31W7FNP4
• (R)-(+)-Warfarin
• SCHEMBL662875
• 2-HYDROXY-3-(3-OXO-1-PHENYL-BUTYL)CHROMEN-4-ONE
• DTXSID50873382
• WARFARIN, L-
• (S)-(-)-Warfarin, >=97% (HPLC)
• A830639
• 2-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-4H-chromen-4-one
• Warfarin, (S)-
• CHEBI:87738
• NCGC00165934-01
• DB14055
• Q27093493
• DTXCID30820899
• COUMARIN, 3-(ALPHA-ACETONYLBENZYL)-4-HYDROXY-, (S)-(-)-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-; 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-; Coumarin, 3-(a-acetonylbenzyl)-4-hydroxy-, (S)-(-)- (8CI); 4-Hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one; (-)-Warfarin; (S)-Warfarin
• 4-hydroxy-3-((1S)-3-oxo-1-phenylbutyl)chromen-2-one
• 4-hydroxy-3-((1S)-3-oxo-1-phenylbutyl)-2H-chromen-2-one

• MDL： MFCD00272381
• Inchi： 1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m0/s1
• InChI Key： PJVWKTKQMONHTI-HNNXBMFYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)[C@H](C1C=CC=CC=1)CC(C)=O)O

Computed Properties

• Exact Mass: 308.10500
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: ≥170 °C
• PSA: 67.51000
• LogP: 3.60960
• Solubility: Not determined

S-(-)-Warfarin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360D-H372-H412
• Warning Statement： P201-P273-P308+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 61-48/25-52/53
• Safety Instruction： 53-45-61
• Hazardous Material Identification：
• Safety Term：S53-S45-S61
• Risk Phrases：R61; R48/25; R52/53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins